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Compound of Interest

Compound Name: NPEC-caged-noradrenalin

CAS No.: 1257323-83-3

Cat. No.: B560344

Get Quote

Welcome to the technical support guide for NPEC-caged norepinephrine. This resource is

designed for researchers, scientists, and drug development professionals to navigate and

troubleshoot experiments involving the photolytic release of norepinephrine. As your dedicated

application scientist, I've structured this guide to move beyond a simple checklist and provide

in-depth, causal explanations for common issues, ensuring your experiments are both

successful and reproducible.

Section 1: Foundational Knowledge & FAQs
This section addresses the most frequently asked questions regarding NPEC-norepinephrine,

providing the core knowledge needed for effective experimental design.

Q1: What is NPEC-caged norepinephrine and how does
it work?
Answer: NPEC-caged norepinephrine is a biologically inactive form of the neurotransmitter

norepinephrine. The norepinephrine molecule is temporarily modified with a photolabile
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protecting group, 1-(2-nitrophenyl)ethyl (NPEC).[1][2] This "cage" renders the norepinephrine

unable to bind to its adrenergic receptors.

The release, or "uncaging," is initiated by exposing the compound to a pulse of ultraviolet (UV)

light, typically around 350-360 nm.[3] The UV energy cleaves the bond holding the NPEC cage

to the norepinephrine, liberating the active neurotransmitter with high spatiotemporal precision.

[4] This technique allows for the precise control over the timing and location of norepinephrine

release, mimicking synaptic transmission in a controlled manner.[4][5]

Here is a simplified representation of the uncaging process:
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Before Photolysis

After Photolysis

NPEC-Norepinephrine
(Inactive)

Norepinephrine
(Active)

Nitroso Byproduct

UV Light Pulse
(~360 nm)

Photolysis
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Compound Checks

Light Source Checks

Parameter Checks

Low/No Biological Response

Step 1: Verify Compound Integrity

Step 2: Assess Light Source & Optics

Compound OK

Freshly prepared?
Stored correctly (-20°C)?

Step 3: Optimize Experimental Parameters

Light Source OK

Correct Wavelength?
(~360 nm)

Step 4: Confirm Biological System Viability

Parameters Optimized

Concentration too high?
(Inner-filter effect)

Problem Resolved

System Viable

Solution clear?
(No discoloration)

Sufficient Power?
(Measure at sample)

UV-compatible optics?
(Quartz) Pulse duration too short?

Photodamage evident?

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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